Cas no 1379252-59-1 (2-(3-chloro-2-fluorophenoxy)acetonitrile)

• Product Name: 2-(3-chloro-2-fluorophenoxy)acetonitrile
• CAS No: 1379252-59-1
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• MDL: MFCD18911488
• CID: 5208759
• Update Time: 2026-03-06

2-(3-chloro-2-fluorophenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-fluorophenoxy)acetonitrile
• Acetonitrile, 2-(3-chloro-2-fluorophenoxy)-

• MDL： MFCD18911488
• Inchi： 1S/C8H5ClFNO/c9-6-2-1-3-7(8(6)10)12-5-4-11/h1-3H,5H2
• InChI Key： BCXFDASWWJGLLU-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=CC(Cl)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 2-(3-chloro-2-fluorophenoxy)acetonitrile

Comprehensive Overview of 2-(3-Chloro-2-Fluorophenoxy)Acetonitrile (CAS No. 1379252-59-1)

2-(3-Chloro-2-fluorophenoxy)acetonitrile (CAS No. 1379252-59-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its chloro-fluorophenoxy backbone, exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a phenoxy group with an acetonitrile moiety, enabling diverse applications in drug discovery and material science.

Recent studies highlight the growing demand for fluorinated and chlorinated compounds due to their enhanced bioavailability and metabolic stability. As a halogenated building block, 2-(3-chloro-2-fluorophenoxy)acetonitrile aligns with trends in green chemistry, where researchers prioritize atom-efficient synthesis. Its CAS No. 1379252-59-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry.

One of the key advantages of this compound lies in its versatility. The nitrile group (-CN) serves as a precursor for carboxylic acids, amides, and heterocycles, while the 3-chloro-2-fluorophenoxy fragment contributes to lipophilicity—a critical factor in drug design. Researchers exploring kinase inhibitors or herbicide formulations often investigate its derivatives, leveraging its balanced polarity and steric properties.

From an industrial perspective, 2-(3-chloro-2-fluorophenoxy)acetonitrile is synthesized via nucleophilic substitution reactions, typically involving phenol derivatives and haloacetonitriles. Optimized protocols emphasize catalyst-free conditions to reduce environmental impact, addressing the sustainability concerns of modern manufacturers. Analytical techniques like HPLC and NMR ensure high purity (>98%), meeting the stringent requirements of GMP production.

The compound’s stability under ambient conditions makes it suitable for long-term storage, though recommendations include inert atmospheres to prevent hydrolysis of the nitrile functionality. Safety data sheets (SDS) emphasize standard lab precautions, aligning with OSHA and REACH guidelines. Notably, its low volatility minimizes inhalation risks, a feature highlighted in occupational health discussions.

Emerging applications of CAS No. 1379252-59-1 extend to electronic materials, where its aromatic core aids in designing OLED precursors. The synergy between its halogen atoms and π-conjugated system enhances charge transport properties, a hotspot in optoelectronics research. Patent analyses reveal incremental innovations, particularly in photovoltaic and semiconductor domains.

For procurement specialists, sourcing 2-(3-chloro-2-fluorophenoxy)acetonitrile requires verification of supplier certifications and batch-specific COAs. Market trends indicate rising prices due to limited scale-up capabilities, prompting interest in cost-effective synthetic routes. Regulatory filings under FDA and EMA frameworks further validate its pharmaceutical potential.

In summary, 2-(3-chloro-2-fluorophenoxy)acetonitrile (CAS No. 1379252-59-1) represents a nexus of innovation across industries. Its structural motifs cater to evolving needs in life sciences and advanced materials, while synthetic advancements underscore its alignment with circular economy principles. As R&D efforts intensify, this compound is poised to play a pivotal role in next-generation technologies.